Cas no 102842-95-5 (3,5,9,11-Tetraoxatridecan-7-amine, 4,10-dimethyl-6-(1-pentadecenyl)-)

• Product Name: 3,5,9,11-Tetraoxatridecan-7-amine, 4,10-dimethyl-6-(1-pentadecenyl)-
• CAS No: 102842-95-5
• MF: C₂₆H₅₃NO₄
• MW: 443.703328847885
• CID: 1134544
• PubChem ID: 76488035
• Update Time: 2025-04-20

3,5,9,11-Tetraoxatridecan-7-amine, 4,10-dimethyl-6-(1-pentadecenyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5,9,11-Tetraoxatridecan-7-amine, 4,10-dimethyl-6-(1-pentadecenyl)-
• 4,10-Dimethyl-6-(1-pentadecen-1-yl)-3,5,9,11-tetraoxatridecan-7-amine
• DTXSID001156797
• 102842-95-5

• Inchi： 1S/C26H53NO4/c1-6-9-10-11-12-13-14-15-16-17-18-19-20-21-26(31-24(5)29-8-3)25(27)22-30-23(4)28-7-2/h20-21,23-26H,6-19,22,27H2,1-5H3
• InChI Key： TYRRXBSVCFENMT-UHFFFAOYSA-N
• SMILES： O(C(C)OCC)C(C=CCCCCCCCCCCCCC)C(COC(C)OCC)N

Computed Properties

• Exact Mass: 443.39769
• Monoisotopic Mass: 443.39745917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 23
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 62.94